Cas no 1357466-62-6 (3,4-O-Dibenzyl Dopexamine Hydrochloride)

• Product Name: 3,4-O-Dibenzyl Dopexamine Hydrochloride
• CAS No: 1357466-62-6
• MF: C₃₆H₄₆Cl₂N₂O₂
• MW: 609.67
• CID: 5064976
• Update Time: 2025-08-05

3,4-O-Dibenzyl Dopexamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,​6-​Hexanediamine, N1-​[2-​[3,​4-​bis(phenylmethoxy)​phenyl]​ethyl]​-​N6-​(2-​phenylethyl)​-​, hydrochloride (1:2)
• 3,4-O-Dibenzyl Dopexamine Hydrochloride

• Inchi： 1S/C36H44N2O2.2ClH/c1(12-24-37-26-22-31-14-6-3-7-15-31)2-13-25-38-27-23-32-20-21-35(39-29-33-16-8-4-9-17-33)36(28-32)40-30-34-18-10-5-11-19-34;;/h3-11,14-21,28,37-38H,1-2,12-13,22-27,29-30H2;2*1H
• InChI Key： ZVWQHHVFUKFIQR-UHFFFAOYSA-N
• SMILES： C(NCCCCCCNCCC1=CC=CC=C1)CC1=CC(OCC2C=CC=CC=2)=C(OCC2C=CC=CC=2)C=C1.Cl.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on 3,4-O-Dibenzyl Dopexamine Hydrochloride

3,4-O-Dibenzyl Dopexamine Hydrochloride: A Comprehensive Overview

3,4-O-Dibenzyl Dopexamine Hydrochloride (CAS No. 1357466-62-6) is a compound of significant interest in the field of medicinal chemistry and pharmacology. This compound is a derivative of dopexamine, a known sympathomimetic agent with applications in various therapeutic areas. The O-dibenzyl modification introduces unique chemical and pharmacological properties, making it a subject of extensive research in recent years.

The structure of 3,4-O-Dibenzyl Dopexamine Hydrochloride consists of a core dopexamine moiety with two benzyl groups attached to the oxygen atoms at positions 3 and 4. This structural modification enhances the compound's stability and bioavailability, as reported in recent studies. The hydrochloride salt form ensures optimal solubility and compatibility for pharmaceutical formulations.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3,4-O-Dibenzyl Dopexamine Hydrochloride. Researchers have employed various methodologies, including Suzuki coupling reactions and selective oxidation techniques, to achieve high yields and purity levels. These methods have been optimized to meet the demands of large-scale production for preclinical and clinical studies.

The pharmacological profile of 3,4-O-Dibenzyl Dopexamine Hydrochloride has been extensively studied. Preclinical trials have demonstrated its potent sympathomimetic activity, which is comparable to or even superior to that of its parent compound, dopexamine. The compound exhibits selective agonism at β-adrenergic receptors, making it a promising candidate for treating conditions such as shock, sepsis, and heart failure.

One of the most notable findings from recent research is the compound's ability to modulate intracellular signaling pathways. Studies have shown that 3,4-O-Dibenzyl Dopexamine Hydrochloride can activate protein kinase A (PKA) and exchange protein directly activated by cAMP (EPAC), leading to enhanced myocardial contractility and vasodilation. These effects are particularly beneficial in critical care settings where rapid intervention is essential.

In addition to its therapeutic potential, 3,4-O-Dibenzyl Dopexamine Hydrochloride has shown promise as a tool for studying adrenergic receptor function. Its selective binding properties make it an invaluable asset for both basic research and drug discovery efforts. Researchers are actively exploring its use in developing next-generation sympathomimetic agents with improved efficacy and reduced side effects.

The safety profile of 3,4-O-Dibenzyl Dopexamine Hydrochloride has also been evaluated in preclinical models. Studies indicate that the compound has a favorable toxicity profile with minimal adverse effects at therapeutic doses. However, further investigations are required to fully understand its long-term safety and potential for human use.

From an industrial perspective, the synthesis and scale-up of 3,4-O-Dibenzyl Dopexamine Hydrochloride present both opportunities and challenges. The demand for high-purity compounds necessitates the development of cost-effective manufacturing processes. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these challenges and accelerate the commercialization of this promising compound.

In conclusion, 3,4-O-Dibenzyl Dopexamine Hydrochloride represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure, coupled with its potent pharmacological properties, positions it as a leading candidate for addressing unmet medical needs. As research continues to unfold, this compound holds the potential to revolutionize the treatment of critical care conditions worldwide.